Methyl 2-amino-3-oxobutanoate hydrochloride

Specification

• CAS No.: 41172-77-4
• Molecular Formula: C5H10ClNO3
• Molecular Weight: 167.59 g/mol
• IUPAC Name: methyl 2-amino-3-oxobutanoate;hydrochloride
• Standard InChI: InChI=1S/C5H9NO3.ClH/c1-3(7)4(6)5(8)9-2;/h4H,6H2,1-2H3;1H
• Standard InChI Key: PGXUEXDOVYLHEH-UHFFFAOYSA-N
• SMILES: CC(=O)C(C(=O)OC)N.Cl
• Canonical SMILES: CC(=O)C(C(=O)OC)N.Cl

Introduction

Methyl 2-amino-3-oxobutanoate hydrochloride is a chemical compound with the CAS number 41172-77-4. It is a derivative of the amino acid family, specifically modified to include a methyl ester group and a hydrochloride salt form. This compound is of interest in various chemical and pharmaceutical applications due to its unique structural features.

Safety and Handling

The safety profile of methyl 2-amino-3-oxobutanoate hydrochloride includes several hazard statements and precautionary measures:

• Hazard Statements: H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), H332 (harmful if inhaled), H335 (may cause respiratory irritation).

• Precautionary Statements: P261 (avoid breathing dust), P280 (wear protective gloves/eye protection), P305+P351+P338 (if in eyes: rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing).

Hazard Symbol	Signal Word	Hazard Statements	Precautionary Statements
GHS07	Warning	H302, H315, H319, H332, H335	P261, P280, P305+P351+P338

Comparison with Related Compounds

Other compounds in the same family, such as ethyl 2-amino-3-oxobutanoate hydrochloride (CAS: 20207-16-3), share similar structural features but differ in their ester group. These variations can affect solubility, reactivity, and biological activity.

Compound	CAS Number	Molecular Formula	Molecular Weight
Methyl 2-amino-3-oxobutanoate hydrochloride	41172-77-4	C5H10ClNO3	167.59 g/mol
Ethyl 2-amino-3-oxobutanoate hydrochloride	20207-16-3	C6H12ClNO3	181.62 g/mol